Cas no 881997-86-0 (Eptifibatide Acetate)

• Product Name: Eptifibatide Acetate
• CAS No: 881997-86-0
• MF: C₃₇H₅₃N₁₁O₁₁S₂
• MW: 892.013825178146
• CID: 2950592
• PubChem ID: 12001375
• Update Time: 2025-06-14

Eptifibatide Acetate Chemical and Physical Properties

Names and Identifiers

• 依菲巴特醋酸盐
• Cyclo(S,S)-Mpr(Har)GDWPC-NH2 acetate
• N6-(Aminoiminomethyl)-N2-(3-mercapto-1-oxopropyl)-L-lysylglycyl-L-α-aspartyl-L-tryptophyl-L-prolyl-L-cysteinamide cyclic (16)-disulfide acetate
• Eptifibatide (acetate)
• Eptifibatide xAcetate
• 031E349
• L-Cysteinamide, N6-(aminoiminomethyl)-N2-(3-mercapto-1-oxopropyl)-L-lysylglycyl-L-α-aspartyl-L-tryptophyl-L-prolyl-, cyclic (1→6)-disulfide, acetate (9CI)
• Eptifibatide acetate
• Eptifibatide acetate - Bio-X
• L-Cysteinamide, N6-(aminoiminomethyl)-N2-(3-mercapto-1-oxopropyl)-L-lysylglycyl-L-a-aspartyl-L-tryptophyl-L-prolyl-, cyclic (1?6)-disulfide, acetate (9CI); Eptifibatide acetate
• [(3R,11S,17S,20S,25aS)-3-Carbamoyl-11-{4-[(diaminomethylene)amino]butyl}-20-(1H-indol-3-ylmethyl)-1,9,12,15,18,21-hexaoxodocosahydro-7H-pyrrolo[2,1-g][1,2,5,8,11,14,17,20]dithiahexaazacyclotricosin-17 -yl]acetic acid acetate (1:1)
• SCHEMBL1890434
• MFCD08690339
• 1248559-53-6
• CHEMBL4068311
• EX-A6565
• [(3R,11S,17S,20S,25aS)-11-(4-carbamimidamidobutyl)-3-carbamoyl-20-(indol-3-ylmethyl)-1,9,12,15,18,21-hexaoxo-hexadecahydro-2H-pyrrolo[2,1-g]1,2-dithia-5,8,11,14,17,20-hexaazacyclotricosan-17-yl]acetic acid; acetic acid
• HY-B0686A
• A-aspartyl-L-tryptophyl-L-prolyl-, cyclic (1 inverted exclamation marku6)-disulfide acetate
• 2-((3R,11S,17S,20S,25aS)-20-((1H-Indol-3-yl)methyl)-3-carbamoyl-11-(4-guanidinobutyl)-1,9,12,15,18,21-hexaoxodocosahydro-7H-pyrrolo[2,1-g][1,2]dithia[5,8,11,14,17,20]hexaazacyclotricosin-17-yl)acetic acid acetic acid (1:x)
• CS-0027580
• G69267
• acetic acid;2-[(3S,6S,12S,20R,23S)-20-carbamoyl-12-[4-(diaminomethylideneamino)butyl]-3-(1H-indol-3-ylmethyl)-2,5,8,11,14,22-hexaoxo-17,18-dithia-1,4,7,10,13,21-hexazabicyclo[21.3.0]hexacosan-6-yl]acetic acid
• 188627-80-7
• L-Cysteinamide,N6-(aminoiminomethyl)-N2-(3-mercapto-1-oxopropyl)-L-lysylglycyl-L-
• 881997-86-0
• Eptifibatide Acetate

• Inchi： 1S/C35H49N11O9S2.C2H4O2/c36-30(51)25-18-57-56-13-10-27(47)42-22(8-3-4-11-39-35(37)38)31(52)41-17-28(48)43-23(15-29(49)50)32(53)44-24(14-19-16-40-21-7-2-1-6-20(19)21)34(55)46-12-5-9-26(46)33(54)45-25;1-2(3)4/h1-2,6-7,16,22-26,40H,3-5,8-15,17-18H2,(H2,36,51)(H,41,52)(H,42,47)(H,43,48)(H,44,53)(H,45,54)(H,49,50)(H4,37,38,39);1H3,(H,3,4)/t22-,23-,24-,25-,26-;/m0./s1
• InChI Key： KWKBRYJYRIUYEI-QMYFOHRPSA-N
• SMILES： S1C[C@@H](C(N)=O)NC([C@@H]2CCCN2C([C@H](CC2=CNC3C=CC=CC2=3)NC([C@H](CC(=O)O)NC(CNC([C@H](CCCC/N=C(\N)/N)NC(CCS1)=O)=O)=O)=O)=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 891.33674390g/mol
• Monoisotopic Mass: 891.33674390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 10
• Complexity: 1550
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 414

Experimental Properties

• Solubility: H2O: soluble2mg/mL, clear (warmed)

Eptifibatide Acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on Eptifibatide Acetate

Recent Advances in Eptifibatide Acetate (CAS: 881997-86-0) Research: A Comprehensive Review

Eptifibatide Acetate, a cyclic heptapeptide with the chemical identifier 881997-86-0, is a well-known antiplatelet agent that selectively inhibits the platelet glycoprotein IIb/IIIa receptor. This drug has been widely used in clinical settings for the prevention of thrombotic complications, particularly in patients undergoing percutaneous coronary interventions (PCI). Recent studies have focused on optimizing its pharmacokinetic properties, exploring novel therapeutic applications, and improving its manufacturing processes. This research brief aims to synthesize the latest findings related to Eptifibatide Acetate, providing a comprehensive overview of its current status and future directions in the field of chemical biology and medicine.

One of the most significant advancements in Eptifibatide Acetate research involves its structural modifications to enhance binding affinity and specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that subtle alterations in the peptide backbone, particularly at the Arg-Gly-Asp (RGD) motif, could significantly improve its inhibitory potency against platelet aggregation. The study utilized molecular dynamics simulations and in vitro assays to validate these modifications, suggesting a promising avenue for the development of next-generation antiplatelet therapies. These findings are particularly relevant given the ongoing need for safer and more effective antithrombotic agents in cardiovascular medicine.

Another area of active investigation is the exploration of Eptifibatide Acetate's potential applications beyond cardiovascular diseases. Recent preclinical studies have highlighted its efficacy in inhibiting cancer metastasis by targeting integrin-mediated cell adhesion. A 2022 paper in Cancer Research reported that Eptifibatide Acetate effectively suppressed tumor cell migration and invasion in multiple cancer models, including breast and prostate cancer. The researchers attributed this effect to the drug's ability to disrupt the interaction between tumor cells and the extracellular matrix, thereby preventing metastatic spread. While these results are preliminary, they open new possibilities for repurposing Eptifibatide Acetate in oncology.

Manufacturing and formulation improvements have also been a focus of recent research. A 2023 study in the International Journal of Pharmaceutics described a novel lyophilization technique that enhances the stability and shelf-life of Eptifibatide Acetate formulations. By optimizing excipient composition and freeze-drying parameters, the researchers achieved a more robust product with reduced degradation rates. This advancement addresses one of the key challenges in the commercial production of peptide-based drugs, ensuring consistent quality and efficacy for clinical use.

In conclusion, recent research on Eptifibatide Acetate (881997-86-0) has yielded significant insights into its molecular optimization, expanded therapeutic potential, and improved manufacturing processes. These advancements not only reinforce its established role in cardiovascular therapy but also pave the way for novel applications in oncology and other fields. As the scientific community continues to explore the full potential of this versatile peptide, further clinical validation and technological innovations will be crucial for translating these findings into tangible patient benefits.